Cas no 19549-89-4 (1-Heptene,3,3-dimethyl-)

1-Heptene,3,3-dimethyl- structure
1-Heptene,3,3-dimethyl- structure
Product Name:1-Heptene,3,3-dimethyl-
CAS No:19549-89-4
MF:C9H18
MW:126.239223003387
CID:185670
PubChem ID:423787
Update Time:2025-04-19

1-Heptene,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene,3,3-dimethyl-
    • 3,3-DIMETHYL-1-HEPTENE
    • 3,3-dimethylhept-1-ene
    • 1-Heptene,3,3-dimethyl
    • 3,3-Dimethyl-1-hepten
    • 3,3-Dimethyl-hept-1-en
    • 3,3-dimethyl-hept-1-ene
    • 3,3-dimethylheptene-1
    • Nsc157573
    • AKOS006271535
    • NSC-157573
    • WETAFQBUDAJCAM-UHFFFAOYSA-N
    • 19549-89-4
    • DTXSID40329782
    • 3,3-dimethyl-1 -heptene
    • Inchi: 1S/C9H18/c1-5-7-8-9(3,4)6-2/h6H,2,5,7-8H2,1,3-4H3
    • InChI Key: WETAFQBUDAJCAM-UHFFFAOYSA-N
    • SMILES: C(C=C)(C)(C)CCCC

Computed Properties

  • Exact Mass: 126.14100
  • Monoisotopic Mass: 126.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 80
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7520 (estimate)
  • Melting Point: -89.14°C (estimate)
  • Boiling Point: 144.42°C (estimate)
  • Flash Point: 27.8°C
  • Refractive Index: 1.4124 (estimate)
  • PSA: 0.00000
  • LogP: 3.38880

1-Heptene,3,3-dimethyl- Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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